8-methoxy-5-(4-methylphenyl)sulfonyl-6H-benzo[c][1]benzazepin-11-one

• CAS No.: 23145-78-0
• Molecular Formula: C22H19NO4S
• Molecular Weight: 393.5 g/mol
• IUPAC Name: 8-methoxy-5-(4-methylphenyl)sulfonyl-6H-benzo[c][1]benzazepin-11-one
• InChI: InChI=1S/C22H19NO4S/c1-15-7-10-18(11-8-15)28(25,26)23-14-16-13-17(27-2)9-12-19(16)22(24)20-5-3-4-6-21(20)23/h3-13H,14H2,1-2H3
• InChI Key: YHZOEIDZYPULEQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CC3=C(C=CC(=C3)OC)C(=O)C4=CC=CC=C42

Description

8-methoxy-5-(4-methylphenyl)sulfonyl-6H-benzocbenzazepin-11-one is a complex organic compound with the molecular formula C22H19NO4S and a molecular weight of 393.463 g/mol . This compound is known for its unique chemical structure, which includes a benzocbenzazepin core, a methoxy group, and a sulfonyl group attached to a methylphenyl ring. It has various applications in scientific research, particularly in the fields of chemistry, biology, and medicine.

Preparation Methods

The synthesis of 8-methoxy-5-(4-methylphenyl)sulfonyl-6H-benzocbenzazepin-11-one involves several steps, starting with the preparation of the benzocbenzazepin core. This core can be synthesized through a series of cyclization reactions involving appropriate starting materials. The methoxy and sulfonyl groups are then introduced through specific substitution reactions. Industrial production methods may involve optimizing these synthetic routes to achieve higher yields and purity .

Chemical Reactions Analysis

8-methoxy-5-(4-methylphenyl)sulfonyl-6H-benzocbenzazepin-11-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reagents like lithium aluminum hydride or sodium borohydride.

Substitution: The methoxy and sulfonyl groups can be substituted with other functional groups using appropriate reagents and conditions. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

8-methoxy-5-(4-methylphenyl)sulfonyl-6H-benzocbenzazepin-11-one has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Medicine: This compound is being investigated for its potential therapeutic effects, particularly in the treatment of certain diseases.

Industry: It may be used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 8-methoxy-5-(4-methylphenyl)sulfonyl-6H-benzocbenzazepin-11-one involves its interaction with specific molecular targets and pathways. The methoxy and sulfonyl groups play a crucial role in its activity, influencing its binding affinity and specificity. The exact molecular targets and pathways involved are still under investigation, but it is believed to modulate certain enzymatic activities and receptor interactions .

Comparison with Similar Compounds

8-methoxy-5-(4-methylphenyl)sulfonyl-6H-benzocbenzazepin-11-one can be compared with other similar compounds, such as:

6H-benzo[c]chromen-6-one derivatives: These compounds share a similar core structure but differ in their functional groups and biological activities.

Alkoxylated derivatives: These compounds have alkoxy groups attached to the benzobenzazepin core, which can influence their chemical and biological properties. The uniqueness of 8-methoxy-5-(4-methylphenyl)sulfonyl-6H-benzobenzazepin-11-one lies in its specific combination of functional groups, which confer distinct chemical reactivity and biological activity.